Cas no 811713-01-6 (Benzene, 1,2-dibromo-3,4-difluoro-)

1,2-dibromo-3,4-difluoro-benzene is a halogenated aromatic compound with distinct chemical properties. This product offers high purity and stability, making it suitable for various synthetic applications. Its unique substitution pattern provides excellent reactivity in organic synthesis, enabling the creation of complex molecules with tailored functionalities. The compound's structural characteristics offer versatility in chemical transformations, making it a valuable building block in pharmaceutical and materials science research.
Benzene, 1,2-dibromo-3,4-difluoro- structure
811713-01-6 structure
Product Name:Benzene, 1,2-dibromo-3,4-difluoro-
CAS No:811713-01-6
MF:C6H2Br2F2
MW:271.884887218475
MDL:MFCD12922587
CID:4198086
PubChem ID:17801757
Update Time:2025-06-20

Benzene, 1,2-dibromo-3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-dibromo-3,4-difluoro-
    • 1,2-DIBROMO-3,4-DIFLUOROBENZENE
    • 1,2-Dibromo-3,4-difluorobenzene (ACI)
    • TD8206
    • WOCVINHBMRXVRD-UHFFFAOYSA-N
    • BS-50661
    • MFCD12922587
    • di-fluorodibromobenzene
    • 3,4-difluoro-1,2-dibromo-benzene
    • 811713-01-6
    • SCHEMBL246708
    • MDL: MFCD12922587
    • Inchi: 1S/C6H2Br2F2/c7-3-1-2-4(9)6(10)5(3)8/h1-2H
    • InChI Key: WOCVINHBMRXVRD-UHFFFAOYSA-N
    • SMILES: FC1C(F)=C(Br)C(Br)=CC=1

Computed Properties

  • Exact Mass: 271.84708g/mol
  • Monoisotopic Mass: 269.84913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Benzene, 1,2-dibromo-3,4-difluoro- Pricemore >>

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